1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-((4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)amino)ethyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[2-[(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)amino]ethyl]urea
• InChI: InChI=1S/C20H26N6O3/c1-14-11-18(26-9-3-2-4-10-26)25-19(23-14)21-7-8-22-20(27)24-15-5-6-16-17(12-15)29-13-28-16/h5-6,11-12H,2-4,7-10,13H2,1H3,(H,21,23,25)(H2,22,24,27)
• InChI Key: DFHNCJVYTKNLMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NCCNC(=O)NC2=CC3=C(C=C2)OCO3)N4CCCCC4
• Molecular Formula: C20H26N6O3
• Molecular Weight: 398.5 g/mol
• CAS No.: 1203178-49-7

Description

1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-((4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)amino)ethyl)urea is a useful research compound. Its molecular formula is C20H26N6O3 and its molecular weight is 398.467. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Acetylcholinesterase Inhibitors

Flexible 1-[(2-aminoethoxy)alkyl]-3-ar(o)yl(thio)ureas have been synthesized and assessed for antiacetylcholinesterase activity. These compounds were designed to optimize the spacer length linking pharmacophoric moieties and to test compounds with greater conformational flexibility, suggesting potential applications in the development of treatments for conditions like Alzheimer's disease (Vidaluc et al., 1995).

Antioxidant Activity

Several studies have focused on the synthesis and evaluation of compounds with antioxidant activity. For instance, derivatives of 5-[7-Aryl-6-phenyl-5-thioxo 6,7-dihydro - 5H-[1,3,4] oxadiazolo [3,2, -a] [1,3,5] triazin-2-yl)-6-methyl-4-phneyl-3,4-dihydropyrimidin-2(1H) - one have been characterized and screened for their antioxidant properties (George et al., 2010).

Hydrogen Bonding Studies

Research on the association of N-(pyridin-2-yl),N'-substituted ureas with 2-amino-1,8-naphthyridines and benzoates through NMR and quantum chemical studies has provided insights into the substituent effect on complexation. This research contributes to the understanding of molecular interactions and could have implications in the design of novel chemical entities with specific binding properties (Ośmiałowski et al., 2013).

Anticancer and Antitumor Activities

The synthesis and characterization of new compounds with potential anticancer and antitumor activities are a significant area of research. For example, studies on novel O-Mannich bases of 4,6-diaryl-3,4-dihydropyrimidine-2(1H)-ones have evaluated their in vitro and in vivo antitumor/anticancer activities, highlighting the potential for the development of new therapeutic agents (Venkateshwarlu et al., 2014).